(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H19N3O2/c1-2-10-5-13(16-8-15-10)17-6-11(9-3-4-9)12(7-17)14(18)19/h5,8-9,11-12H,2-4,6-7H2,1H3,(H,18,19)/t11-,12+/m0/s1
• InChI Key: ZPQXFKHDSFOTRC-NWDGAFQWSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CC(C(C2)C(=O)O)C3CC3
• Isomeric SMILES: CCC1=CC(=NC=N1)N2C[C@H]([C@@H](C2)C(=O)O)C3CC3
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid is a chemical compound used in the field of scientific research. It is a pyrrolidine derivative that has shown potential in various studies.

Mechanism of Action

The mechanism of action of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the production of DNA and RNA. This inhibition leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cancer cell growth and the potential treatment of neurological disorders. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid in lab experiments include its potential use in the treatment of cancer and neurological disorders. Its anti-inflammatory properties also make it a potential candidate for the treatment of inflammatory diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the study of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid. One direction is the further exploration of its potential use in the treatment of cancer and neurological disorders. Another direction is the investigation of its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of (3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid involves the reaction of pyrrolidine with cyclopropylcarbonyl chloride, followed by the addition of 6-ethyl-4-chloropyrimidine-5-carbaldehyde in the presence of a base. The resulting compound is then purified using column chromatography.

Scientific Research Applications

(3S,4S)-4-cyclopropyl-1-(6-ethylpyrimidin-4-yl)pyrrolidine-3-carboxylic acid has been used in various scientific research studies. It has shown potential in the treatment of cancer, as it can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.